Cas no 1269293-91-5 (2-(1-(2-Bromophenyl)-1H-pyrazol-5-yl)pyridine)
2-(1-(2-Bromophenyl)-1H-pyrazol-5-yl)pyridine Chemical and Physical Properties
Names and Identifiers
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- 2-(1-(2-Bromophenyl)-1H-pyrazol-5-yl)pyridine
- 2-[2-(2-bromophenyl)pyrazol-3-yl]pyridine
- AKOS022172556
- DTXSID90719053
- 1269293-91-5
- 2-[1-(2-Bromophenyl)-1H-pyrazol-5-yl]pyridine
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- Inchi: 1S/C14H10BrN3/c15-11-5-1-2-7-13(11)18-14(8-10-17-18)12-6-3-4-9-16-12/h1-10H
- InChI Key: WXPPJMCFEDRFPM-UHFFFAOYSA-N
- SMILES: BrC1C=CC=CC=1N1C(=CC=N1)C1C=CC=CN=1
Computed Properties
- Exact Mass: 299.00581g/mol
- Monoisotopic Mass: 299.00581g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 274
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 30.7Ų
2-(1-(2-Bromophenyl)-1H-pyrazol-5-yl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
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| Alichem | A029184792-1g |
2-(1-(2-Bromophenyl)-1H-pyrazol-5-yl)pyridine |
1269293-91-5 | 95% | 1g |
$469.26 | 2022-04-03 | |
| Chemenu | CM172618-1g |
2-(1-(2-bromophenyl)-1H-pyrazol-5-yl)pyridine |
1269293-91-5 | 95% | 1g |
$549 | 2021-08-05 | |
| Chemenu | CM172618-1g |
2-(1-(2-bromophenyl)-1H-pyrazol-5-yl)pyridine |
1269293-91-5 | 95% | 1g |
$536 | 2024-08-02 | |
| Ambeed | A716169-1g |
2-(1-(2-Bromophenyl)-1H-pyrazol-5-yl)pyridine |
1269293-91-5 | 95+% | 1g |
$483.0 | 2024-04-25 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1770642-1g |
2-(1-(2-Bromophenyl)-1H-pyrazol-5-yl)pyridine |
1269293-91-5 | 98% | 1g |
¥4733.00 | 2024-08-09 |
2-(1-(2-Bromophenyl)-1H-pyrazol-5-yl)pyridine Suppliers
2-(1-(2-Bromophenyl)-1H-pyrazol-5-yl)pyridine Related Literature
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
Additional information on 2-(1-(2-Bromophenyl)-1H-pyrazol-5-yl)pyridine
Comprehensive Overview of 2-(1-(2-Bromophenyl)-1H-pyrazol-5-yl)pyridine (CAS No. 1269293-91-5)
The compound 2-(1-(2-Bromophenyl)-1H-pyrazol-5-yl)pyridine, identified by its CAS No. 1269293-91-5, is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and material science research. Its unique structural features, including a pyrazole ring fused with a pyridine moiety and a bromophenyl substituent, make it a versatile intermediate for synthesizing advanced materials and bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting kinase inhibitors and G-protein-coupled receptors (GPCRs), which are hot topics in modern medicinal chemistry.
In recent years, the demand for high-purity heterocyclic compounds like 2-(1-(2-Bromophenyl)-1H-pyrazol-5-yl)pyridine has surged due to their applications in catalysis and organic electronics. The compound's bromine atom offers a reactive site for further functionalization, enabling the creation of customized derivatives for specific industrial needs. This adaptability aligns with the growing trend of structure-activity relationship (SAR) studies, a frequently searched term among chemists optimizing molecular performance.
From a synthetic perspective, CAS No. 1269293-91-5 is often synthesized via palladium-catalyzed cross-coupling reactions, a method widely discussed in green chemistry forums. Its pyridine-pyrazole scaffold is also relevant to metal-organic frameworks (MOFs), a trending topic in materials science due to their applications in gas storage and sensors. Users searching for "efficient synthesis of brominated heterocycles" or "applications of pyridine derivatives" will find this compound particularly intriguing.
Analytical studies of 2-(1-(2-Bromophenyl)-1H-pyrazol-5-yl)pyridine emphasize its stability under ambient conditions, making it suitable for long-term storage—a practical advantage highlighted in laboratory supply queries. Its UV-Vis absorption and fluorescence properties are also under investigation, tying into the popular search term "fluorescent probes for bioimaging." These characteristics position the compound as a candidate for optical materials and diagnostic tools.
In conclusion, CAS No. 1269293-91-5 represents a multifaceted building block with expanding relevance across interdisciplinary fields. Its alignment with current research trends—such as fragment-based drug design and sustainable synthesis—ensures its continued prominence in scientific literature and commercial applications. For those exploring "heterocyclic compound suppliers" or "innovative pharmaceutical intermediates," this compound offers a compelling case study in molecular versatility.
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